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Compound of Interest

Compound Name: 3-Pyridylacetic acid hydrochloride

Cat. No.: B139186 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Pyridylacetic acid hydrochloride.

It outlines the necessary personal protective equipment (PPE), safe handling procedures,

emergency protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
3-Pyridylacetic acid hydrochloride is classified as a hazardous substance. It is crucial to

understand its primary hazards before handling.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b139186?utm_src=pdf-interest
https://www.benchchem.com/product/b139186?utm_src=pdf-body
https://www.benchchem.com/product/b139186?utm_src=pdf-body
https://www.echemi.com/sds/3-pyridylaceticacidhydrochloride-pid_Rock12524.html
https://www.capotchem.com/doc/viewmsds_6419-36-9.html
https://www.echemi.com/sds/3-pyridylaceticacidhydrochloride-pid_Rock12524.html
https://www.capotchem.com/doc/viewmsds_6419-36-9.html
https://www.echemi.com/sds/3-pyridylaceticacidhydrochloride-pid_Rock12524.html
https://www.capotchem.com/doc/viewmsds_6419-36-9.html
https://www.echemi.com/sds/3-pyridylaceticacidhydrochloride-pid_Rock12524.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/p65800
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following personal protective equipment is mandatory when handling 3-Pyridylacetic acid
hydrochloride to minimize exposure and ensure personal safety.[4]

Protection Type Specifications Rationale

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.[1][2]

Protects against splashes and

dust particles that can cause

serious eye irritation.[2]

Skin Protection

- Gloves: Wear appropriate

protective gloves (e.g., nitrile

rubber) that have been

inspected prior to use.[2][5]

Follow proper glove removal

technique.[2] - Clothing: Wear

impervious clothing and a lab

coat.[2] For larger quantities or

risk of significant exposure,

fire/flame resistant clothing is

recommended.[1]

Prevents skin contact which

can cause irritation.[2]

Contaminated clothing should

be removed and washed

before reuse.[6]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator.[2]

For higher-level protection or if

exposure limits are exceeded,

use a full-face respirator with

type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143)

respirator cartridges.[1][2]

Protects against inhalation of

dust which may cause

respiratory irritation.[2]

Safe Handling and Operational Procedures
Adherence to the following procedures is critical for the safe handling of 3-Pyridylacetic acid
hydrochloride.
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Engineering Controls: Handle in a well-ventilated place, preferably in a chemical fume hood,

to avoid the formation and inhalation of dust and aerosols.[2][4] Ensure eyewash stations

and safety showers are readily accessible.[7]

Handling Practices:

Avoid contact with skin and eyes.[2]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

Emergency and First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[7] If skin irritation

occurs, get medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes,

holding the eyelids open. If eye irritation

persists, get medical advice/attention.[6]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1]
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Chemical Spill Response Workflow
The following diagram illustrates the step-by-step procedure for responding to a spill of 3-
Pyridylacetic acid hydrochloride.

Preparation Containment & Cleanup Decontamination & Disposal

Evacuate Area Alert Others Don PPE Contain Spill Absorb with Inert Material Collect Residue Decontaminate Area Package Waste Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Spill Clean-up Protocol
In the event of a spill, follow these steps carefully:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.[8]

Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill is contained within

it.[9]

Wear PPE: Before approaching the spill, don the appropriate personal protective equipment

as detailed in the PPE table.[10]

Contain the Spill: For solid spills, prevent the formation of dust.[2] For liquid spills, create a

dike around the spill using an inert absorbent material like vermiculite or sand.[9]

Clean-up:

For solid spills: Carefully sweep up the material and place it into a suitable, closed

container for disposal. Avoid generating dust.[2][5]
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For liquid spills: Cover the spill with an inert, non-combustible absorbent material.[11]

Work from the outside of the spill inwards to prevent spreading.[8]

Collect and Dispose: Scoop the absorbed material into a labeled, sealable container for

hazardous waste.[10]

Decontaminate: Clean the spill area with soap and water.[10]

Report: Report the incident to your supervisor.

Storage and Disposal
Proper storage and disposal are essential to maintain a safe laboratory environment.

Aspect Procedure

Storage

Store in a cool, dry, and well-ventilated place in

a tightly closed container.[1][4] Store locked up

and away from incompatible materials such as

acids and bases.[1][4] The substance is

hygroscopic and should be stored under an inert

gas.[2]

Disposal

Dispose of the substance and its container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[4]

Do not let the product enter drains.[2] Unused

product can be offered to a licensed disposal

company or burned in a chemical incinerator

with an afterburner and scrubber.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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